2-({2-[2-(difluoromethoxy)phenyl]-2-oxoethyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-[2-(difluoromethoxy)phenyl]-2-oxoethyl]sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H20F2N2O3S2/c26-24(27)32-19-12-6-4-10-16(19)18(30)14-33-25-28-22-21(17-11-5-7-13-20(17)34-22)23(31)29(25)15-8-2-1-3-9-15/h1-4,6,8-10,12,24H,5,7,11,13-14H2
• InChI Key: UUHHKZBZLNCPDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=CC=C4)SCC(=O)C5=CC=CC=C5OC(F)F
• Molecular Formula: C25H20F2N2O3S2
• Molecular Weight: 498.6 g/mol

Description

2-({2-[2-(difluoromethoxy)phenyl]-2-oxoethyl}sulfanyl)-3-phenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H20F2N2O3S2 and its molecular weight is 498.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has demonstrated the synthesis and evaluation of thienopyrimidinones and their derivatives for potential biological activities. For example, novel compounds synthesized from thienopyrimidinones have been screened for anti-inflammatory, CNS depressant, and antimicrobial activities, with some showing promising results (Ashalatha et al., 2007). This highlights the compound's relevance in developing new therapeutic agents.

Antifolate Inhibitors

Derivatives similar to the specified compound have been synthesized as potential inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating their potential use in cancer therapy and antibacterial applications (Gangjee et al., 1996). The focus on TS and DHFR inhibition underscores the compound's application in addressing diseases through molecular targeting.

Materials Science Applications

The compound and its relatives have been explored in materials science, particularly in the synthesis of transparent polyimides with high refractive indices and small birefringences, offering potential applications in advanced optical materials (Tapaswi et al., 2015). This suggests the compound's utility in developing new materials with specific optical properties.

Antiviral Properties

Studies have also explored the antiviral properties of thienopyrimidinone derivatives, including their activity against the Human Immunodeficiency Virus (HIV), indicating potential applications in antiviral drug development (Novikov et al., 2004). The investigation into antiviral capabilities demonstrates the compound's relevance in pharmaceutical research aimed at combating viral infections.